3-(2,5-Dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid;4-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid

• CAS RN: 117548-22-8
• Molecular Formula: C50H30N2O18
• Molecular Weight: 946.8 g/mol
• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid;4-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid
• InChI: InChI=1S/2C25H15NO9/c27-13-2-5-16-19(10-13)34-20-11-14(28)3-6-17(20)23(16)18-9-12(1-4-15(18)24(31)32)25(33)35-26-21(29)7-8-22(26)30;27-12-4-6-14-18(10-12)34-19-11-13(28)5-7-15(19)22(14)23-16(24(31)32)2-1-3-17(23)25(33)35-26-20(29)8-9-21(26)30/h1-6,9-11,27H,7-8H2,(H,31,32);1-7,10-11,27H,8-9H2,(H,31,32)
• InChI Key: YVTPVJDECOUTJW-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1=O)OC(=O)C2=CC(=C(C=C2)C(=O)O)C3=C4C=CC(=O)C=C4OC5=C3C=CC(=C5)O.C1CC(=O)N(C1=O)OC(=O)C2=CC=CC(=C2C3=C4C=CC(=O)C=C4OC5=C3C=CC(=C5)O)C(=O)O

Description

3-(2,5-Dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid;4-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid is a useful research compound. Its molecular formula is C50H30N2O18 and its molecular weight is 946.8 g/mol. The purity is usually 97%min.
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Scientific Research Applications

Overview of Chemical Properties and Applications

The chemicals are complex organic compounds with potential applications in various fields of scientific research, including chemistry, biology, and materials science. While the specific research applications of these compounds are not directly cited in the available literature, a review of related compounds and chemical structures suggests potential areas of interest. These areas include the study of ligand chemistry, the development of organic semiconductors, and the exploration of biologically active molecules for pharmaceutical applications.

Ligand Chemistry and Coordination Compounds

Research in ligand chemistry, particularly involving benzimidazole and benzothiazole derivatives, highlights the variability in chemical properties and potential applications of complex organic compounds. These studies demonstrate the significance of structural variations in affecting spectroscopic properties, biological activity, and electrochemical behavior, suggesting that the compounds could serve similar roles in the development of coordination compounds with unique properties (Boča, Jameson, & Linert, 2011).

Organic Semiconductors and OLED Materials

The BODIPY platform's exploration for applications in organic light-emitting diodes (OLEDs) provides insight into how specific organic compounds can be tuned for use in optoelectronic devices. The structural design and synthesis of BODIPY-based materials for OLEDs, including their development as near-IR emitters, underscore the potential for utilizing complex organic molecules, such as the ones , in the fabrication of metal-free infrared emitters and other organic semiconductors (Squeo & Pasini, 2020).

Biologically Active Molecules for Pharmaceutical Applications

The synthesis, characterization, and application of specific salicylic acid derivatives reveal the potential of complex organic compounds in developing new drugs with anti-inflammatory, analgesic, and antiplatelet activities. This suggests the possibility of researching the compounds for similar pharmaceutical applications, particularly in the development of new therapeutic agents with improved efficacy and reduced toxicity (Tjahjono et al., 2022).

Mechanism of Action

Target of Action

Similar compounds have been found to interact withcalcium currents mediated by Cav 1.2 (L-type) channels .

Mode of Action

The compound likely interacts with its targets by inhibiting calcium currents. This inhibition could lead to a decrease in neuronal excitability, which may explain its potential anticonvulsant properties .

Pharmacokinetics

The compound has demonstrated high metabolic stability on human liver microsomes, suggesting good bioavailability . It also shows negligible hepatotoxicity and relatively weak inhibition of CYP3A4, CYP2D6, and CYP2C9 isoforms of cytochrome P450, compared to reference compounds . These properties suggest that the compound may have a favorable pharmacokinetic profile.

Result of Action

The inhibition of calcium currents could potentially lead to a decrease in neuronal excitability, which may explain its potential anticonvulsant properties .